methyl 3-(benzyloxy)-2-hydroxybenzoate
Overview
Description
Methyl 3-(benzyloxy)-2-hydroxybenzoate, also known as methyl benzyloxybenzoate (MBB) is a synthetic ester of hydroxybenzoic acid and benzyl alcohol. It is a white, crystalline solid with a melting point of 72 to 75°C. MBB is used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used as an antioxidant and preservative in food, cosmetics, and pharmaceuticals. MBB has been studied extensively in the laboratory and has been found to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of MBB is not fully understood. However, it is known that MBB can bind to certain proteins in the cell, such as cyclooxygenase-2 (COX-2), and inhibit its activity. This can lead to the inhibition of cell proliferation and apoptosis. MBB has also been found to inhibit the activity of certain enzymes, such as lipoxygenase, which can lead to the inhibition of the production of inflammatory mediators.
Biochemical and Physiological Effects
MBB has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which can lead to the inhibition of cell proliferation and apoptosis. It has also been found to inhibit the activity of lipoxygenase, which can lead to the inhibition of the production of inflammatory mediators. MBB has also been found to have antioxidant, anti-inflammatory, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
MBB has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized. It is also a relatively stable compound, and it is not easily degraded in the presence of light or oxygen. However, MBB can be toxic in high concentrations, and it can be difficult to obtain in large quantities.
Future Directions
The potential applications of MBB are still being explored. One potential application is in the development of new drugs for the treatment of cancer. Another potential application is in the development of new drugs for the treatment of neurological disorders. Additionally, MBB could be used to study the effects of environmental pollutants on cell growth, gene expression, and the immune system. Finally, MBB could be used to study the effects of dietary supplements on human health.
Synthesis Methods
MBB can be synthesized by several methods, including the reaction of benzyl alcohol with hydroxybenzoic acid in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is typically carried out at a temperature of 80 to 100°C. The yield of the reaction is typically around 80%.
Scientific Research Applications
MBB has been studied extensively in the laboratory, and has been found to have a wide range of biological activities. It has been used in studies of cell growth, apoptosis, and the effects of drugs on cell viability. It has also been used to study the effects of environmental pollutants on cell growth, gene expression, and the immune system. MBB has also been used in studies of the effects of drugs on the nervous system, and to study the effects of dietary supplements on human health.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(benzyloxy)-2-hydroxybenzoate involves the protection of the hydroxyl group on the 2-position of benzoic acid, followed by the introduction of a benzyloxy group on the 3-position. The protected intermediate is then esterified with methyl alcohol to yield the final product.", "Starting Materials": [ "Benzoic acid", "Benzyl alcohol", "Methyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve benzoic acid in sulfuric acid and cool the solution to 0°C. Slowly add sodium nitrite to the solution to form a diazonium salt.", "Step 2: Add a solution of sodium hydroxide to the diazonium salt to form the corresponding phenol.", "Step 3: Protect the hydroxyl group on the 2-position of the phenol by reacting it with ethyl acetate and sodium bicarbonate.", "Step 4: Add benzyl alcohol to the protected intermediate and heat the mixture to form the benzyloxy derivative on the 3-position.", "Step 5: Esterify the benzyloxy derivative with methyl alcohol in the presence of sulfuric acid to yield the final product, methyl 3-(benzyloxy)-2-hydroxybenzoate." ] } | |
CAS RN |
2169-23-5 |
Product Name |
methyl 3-(benzyloxy)-2-hydroxybenzoate |
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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